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Compound of Interest

Compound Name: 4-Bromonaphthalen-2-amine

Cat. No.: B1280848

4-Bromonaphthalen-2-amine: An In-depth
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and reactivity of 4-Bromonaphthalen-2-amine (CAS No: 74924-94-0). This
bifunctional naphthalene derivative is a valuable building block in organic synthesis, particularly
in the development of novel pharmaceutical compounds and materials for organic electronics.
This document consolidates available data on its physicochemical properties, spectroscopic
characteristics, and synthetic methodologies. Detailed experimental protocols, safety
information, and visualizations of its structure and synthetic pathways are included to support
researchers in its effective application.

Chemical Structure and Identification

4-Bromonaphthalen-2-amine is an aromatic organic compound featuring a naphthalene core
substituted with a bromine atom at the 4-position and an amino group at the 2-position.[1]

DOT Representation of Chemical Structure:

Caption: 2D structure of 4-Bromonaphthalen-2-amine.
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Physicochemical Properties

A summary of the known physical and chemical properties of 4-Bromonaphthalen-2-amine is

presented in the table below. While some experimental data is available, other values are

based on predictions and should be considered as such.

Property Value Source

Molecular Formula C10HsBrN [1]

Molecular Weight 222.08 g/mol [2]

CAS Number 74924-94-0 [2]

Appearance Brown solid

Melting Point 70-71 °C [2]
155-160 °C at 1 Torr

Boiling Point (decomposes at atmospheric

pressure)

Density (calculated)

1.563 g/cm3

Soluble in organic solvents

such as ethyl acetate and

Solubility o ]
ethanol. Quantitative data is
not readily available.

Not experimentally determined.
As an aromatic amine, the pKa
pKa of its conjugate acid is

expected to be in the range of
3-5.

Thermal Stability

Structurally stable up to 285
°C.

Spectroscopic Data
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The structural identity of 4-Bromonaphthalen-2-amine is well-characterized by various
spectroscopic techniques.

Spectroscopic Data

5 8.05 (d, J = 8.4 Hz, 1H), 7.56 (d, J = 8.2 Hz,
1H), 7.39 (ddd, J = 8.2, 6.8, 1.2 Hz, 1H), 7.33-
7.29 (m, 1H), 7.29 (d, J = 2.2 Hz, 1H), 6.95 (d, J
= 2.1 Hz, 1H), 3.83 (bs, 2H, -NH-2).

1H NMR (400 MHz, CDClIs)

C-2 (amine-bearing carbon): 146.5 ppm; C-4
13C NMR (bromine-bearing carbon): 116.8 ppm; Other
aromatic carbons: 109.0-129.8 ppm.[1]

Primary amine N-H stretching: 3450 cm™1
Infrared (IR) (asymmetric) and 3350 cm~1 (symmetric);
Aromatic C-H stretching: 3050 cm~1.[1]

Molecular ion [M]* at m/z 222, with a

characteristic M+2 peak at m/z 224 (relative

intensity ~98%) confirming the presence of one
Mass Spectrometry (MS) ] )

bromine atom. The base peak is observed at

m/z 143, corresponding to the loss of the

bromine radical ((M-Br]*).[1]

Synthesis

The most commonly cited synthesis of 4-Bromonaphthalen-2-amine involves the reduction of
a nitronaphthalene precursor.

Synthetic Scheme:
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SnCl2-:2H20, Ethanol

@O-S-nitronaph@

Reflux, 3 hours

@nonaphthalena@

Synthesis of 4-Bromonaphthalen-2-amine

Click to download full resolution via product page

Caption: Reduction of 1-bromo-3-nitronaphthalene.

Experimental Protocol: Synthesis from 1-Bromo-3-
nitronaphthalene[2]

Materials:

e 1-Bromo-3-nitronaphthalene (or 4-bromo-2-nitronaphthalene)

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1280848?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Stannous(ll) chloride dihydrate (SnCl2:2H20)

Ethanol

Ethyl acetate

Water

Anhydrous magnesium sulfate

Procedure:

Dissolve 1-bromo-3-nitronaphthalene (e.g., 240 mg, 0.95 mmol) in ethanol (3 mL) in a round-
bottom flask.

e Add stannous(ll) chloride dihydrate (e.g., 2.1 g, 9.5 mmol) to the solution.
» Heat the reaction mixture to reflux for 3 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, remove the ethanol by rotary evaporation.

e Pour the residue into water and extract with ethyl acetate (3 x volume).

o Combine the organic layers and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield 4-
Bromonaphthalen-2-amine.

Yield: 79% (reported as a brown solid).

Chemical Reactivity and Experimental Protocols

4-Bromonaphthalen-2-amine possesses two reactive functional groups: the amino group and
the carbon-bromine bond, allowing for a variety of chemical transformations.

Logical Relationship of Reactivity:
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4-Bromonaphthalen-2-amine

e.g., NaOMe, KOBu
(at C-Br)

e.g., KMnOs, CrOs e.g., LiAlH4, NaBHa4

Oxidation Reduction Nucleophilic Substitution

Naphthoquinones Other Amine Derivatives Substituted Naphthalenes

Reactivity of 4-Bromonaphthalen-2-amine

Click to download full resolution via product page

Caption: Key reaction types of 4-Bromonaphthalen-2-amine.

Oxidation

The amino group can be oxidized to yield naphthoquinones using strong oxidizing agents.[1]

lllustrative Experimental Protocol: Note: This is a general procedure and requires optimization
for this specific substrate.
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e Dissolve 4-Bromonaphthalen-2-amine in a suitable solvent (e.g., acetone or acetic acid).
e Cool the solution in an ice bath.

o Slowly add a solution of potassium permanganate or chromium trioxide while maintaining the
temperature.

« Stir the reaction mixture until the starting material is consumed (monitor by TLC).

o Work up the reaction by quenching with a reducing agent (e.g., sodium bisulfite) and
extracting the product into an organic solvent.

» Purify the crude product by chromatography or recrystallization.

Reduction

While the amino group is already present, further reduction under forcing conditions could
potentially lead to saturation of the naphthalene ring, though this is less common. More
relevant is the reduction of derivatives, such as diazonium salts formed from the amine.

Nucleophilic Aromatic Substitution

The bromine atom can be displaced by various nucleophiles, although this typically requires
harsh conditions or metal catalysis due to the deactivating effect of the electron-donating amino
group on the ring.

lllustrative Experimental Protocol (Ullmann-type Coupling): Note: This is a general procedure
and requires optimization for this specific substrate.

e In an inert atmosphere, combine 4-Bromonaphthalen-2-amine, a copper(l) catalyst (e.qg.,
Cul), aligand (e.g., a diamine), a base (e.g., K2COs or Cs2C0Os), and the nucleophile (e.g.,
an alcohol, amine, or thiol) in a suitable high-boiling solvent (e.g., DMF or dioxane).

» Heat the reaction mixture to a high temperature (e.g., 100-150 °C) and stir for several hours
to days.

e Monitor the reaction by TLC or GC-MS.
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 After cooling, dilute the reaction mixture with water and extract the product with an organic
solvent.

» Wash the organic layer with brine, dry, and concentrate.

e Purify the product by column chromatography.

Applications

4-Bromonaphthalen-2-amine serves as a key intermediate in the synthesis of more complex
molecules with applications in:

o Pharmaceuticals: Its derivatives have been investigated for potential biological activities,
including as antimetabolites related to vitamin B5.[1]

o Organic Electronics: It is used in the preparation of azaphenanthrene derivatives, which are
materials for organic electroluminescent devices (OLEDS).

o Chemical Synthesis: It is a versatile precursor for synthesizing various substituted
naphthalenes, including dihydropyrimidin-2(1H)-one derivatives.[1]

Safety and Handling

Detailed toxicological data for 4-Bromonaphthalen-2-amine is limited. However, as an
aromatic amine, it should be handled with caution.

o General Precautions: Handle in a well-ventilated area or a fume hood.[1][2] Wear suitable
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1][2]
Avoid contact with skin and eyes and prevent the formation of dust and aerosols.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

e Hazards: Aromatic amines can exhibit some degree of toxicity.[1] While a full GHS
classification is not readily available, related compounds are often classified as harmful if
swallowed, skin irritants, and eye irritants.

Always consult the most recent Safety Data Sheet (SDS) from the supplier before handling this
chemical.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1280848?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Synthesis_of_2_Aminomethyl_4_bromonaphthalene_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Navigating_the_Synthesis_of_2_Aminomethyl_4_bromonaphthalene_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b1280848?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Synthesis_of_2_Aminomethyl_4_bromonaphthalene_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/B11876343
https://www.benchchem.com/pdf/Navigating_the_Synthesis_of_2_Aminomethyl_4_bromonaphthalene_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/B11876343
https://www.benchchem.com/product/B11876343
https://www.benchchem.com/product/B11876343
https://www.benchchem.com/pdf/Navigating_the_Synthesis_of_2_Aminomethyl_4_bromonaphthalene_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

4-Bromonaphthalen-2-amine is a synthetically useful molecule with established routes for its
preparation and diverse potential for further functionalization. The data compiled in this guide
provides a solid foundation for its use in research and development. While some
physicochemical properties have not been experimentally determined and reported in the
literature, the available information on its structure, spectroscopy, and reactivity enables its
application in the synthesis of novel compounds for a range of scientific disciplines.
Researchers are advised to use the provided experimental protocols as a starting point and
optimize the conditions for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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